N-(3-acetylphenyl)-3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C20H14N4O2S/c1-12(25)13-5-4-6-14(11-13)23-19(26)17-18(22-10-9-21-17)20-24-15-7-2-3-8-16(15)27-20/h2-11H,1H3,(H,23,26)
• InChI Key: LASJEISRDXSXLA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=NC=CN=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H14N4O2S
• Molecular Weight: 374.4 g/mol
• CAS No.: 902139-72-4

Description

N-(3-acetylphenyl)-3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C20H14N4O2S and its molecular weight is 374.42. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Properties

Research indicates that derivatives of N-(3-acetylphenyl)-3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxamide have demonstrated significant antibacterial and antifungal activities. A study by Senthilkumar, Umarani, & Satheesh (2021) highlighted the compound's efficacy against various bacterial and fungal strains, including Staphylococcus aureus, Klebsiella pneumonia, Escherichia coli, Candida albicans, and Aspergillus niger. Similarly, El-Wahab et al. (2006) reported on the antimicrobial activities of related compounds, emphasizing their potential in treating infections caused by resistant microbial strains.

Anticancer Activity

The compound has also shown promise in anticancer research. The study by Senthilkumar et al. (2021) evaluated its anticancer activity against MDA-MB-231 breast cancer cells, suggesting potential therapeutic applications in oncology.

Synthesis and Chemical Analysis

Advancements in the synthesis and chemical analysis of related compounds have been reported. For example, Ahmad et al. (2021) discussed the synthesis of similar compounds and their electronic and nonlinear optical properties, highlighting the chemical versatility and potential applications in various fields.

Molecular Docking and Drug Design

The compound's derivatives have been used in molecular docking studies, which are crucial for drug design and discovery. Fahim & Shalaby (2019) conducted comprehensive theoretical and experimental studies on benzene sulfonamide derivatives, which are structurally related, to evaluate their potential interactions with biological targets.

Miscellaneous Applications

Other studies have explored various other applications of the compound's derivatives. For example, Bondock (2015) synthesized new functionalized triheterocyclic ring systems derived from related compounds and evaluated their antimicrobial activity.